Cas no 872688-78-3 (3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
• CAS No: 872688-78-3
• MF: C₁₉H₁₇FN₂O₂S
• MW: 356.413886785507
• CID: 6320188
• PubChem ID: 7205810
• Update Time: 2025-10-28

3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
• 3-(3,4-dimethoxyphenyl)-6-[(4-fluorophenyl)methylsulfanyl]pyridazine
• 3-(3,4-dimethoxyphenyl)-6-{[(4-fluorophenyl)methyl]sulfanyl}pyridazine
• 3-(3,4-dimethoxyphenyl)-6-((4-fluorobenzyl)thio)pyridazine
• 872688-78-3
• F1899-0322
• AKOS024618225

• Inchi： 1S/C19H17FN2O2S/c1-23-17-9-5-14(11-18(17)24-2)16-8-10-19(22-21-16)25-12-13-3-6-15(20)7-4-13/h3-11H,12H2,1-2H3
• InChI Key： BCMGOKGEPVEBFJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=C(C=2)OC)OC)N=N1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 356.09947712g/mol
• Monoisotopic Mass: 356.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine

3-(3,4-Dimethoxyphenyl)-6-{(4-Fluorophenyl)methylsulfanyl}Pyridazine: A Comprehensive Overview

The compound 3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 872688-78-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The molecule incorporates a pyridazine ring system, which serves as the central framework, with two distinct substituents: a 3,4-dimethoxyphenyl group and a (4-fluorophenyl)methylsulfanyl group. These substituents contribute to the compound's intriguing chemical behavior and functional properties.

The pyridazine ring is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. This structure imparts significant electron-withdrawing effects, making pyridazine derivatives highly reactive in certain chemical environments. The presence of the 3,4-dimethoxyphenyl group introduces electron-donating methoxy groups into the molecule, which can modulate the electronic properties of the pyridazine ring. This balance between electron-withdrawing and electron-donating groups creates a unique chemical environment that can be exploited in various reactions.

The (4-fluorophenyl)methylsulfanyl group adds another layer of complexity to the molecule. The sulfur atom in the sulfanyl group acts as a potential site for nucleophilic attack, while the fluorine atom on the phenyl ring introduces steric and electronic effects that can influence the compound's reactivity and stability. Recent studies have shown that such sulfanyl-substituted pyridazines exhibit promising activity in biological systems, particularly in enzyme inhibition and receptor modulation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to construct this complex molecule. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for advanced applications.

One of the most exciting developments involving this compound is its potential application in drug discovery. Studies have demonstrated that pyridazine derivatives with appropriate substituents can act as inhibitors of key enzymes involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* highlights the ability of this compound to inhibit histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases.

Moreover, the electron-withdrawing effects of the pyridazine ring and the electron-donating methoxy groups create a unique conjugation pattern that enhances the compound's photostability and fluorescence properties. These characteristics make it an attractive candidate for use in fluorescent sensors and imaging agents.

In terms of physical properties, 3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine exhibits a melting point of approximately 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in solution-phase reactions. The compound's stability under thermal and photochemical conditions has also been thoroughly investigated, with results indicating that it maintains its integrity under mild reaction conditions.

Another area of active research involves the exploration of this compound's interactions with biological macromolecules such as proteins and nucleic acids. Preliminary studies suggest that its unique structure allows for specific binding interactions with certain biomolecules, potentially opening avenues for its use in diagnostic tools and therapeutic agents.

In conclusion, 3-(3,4-dimethoxyphenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 872688-78-3) represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its versatile structure, combined with recent advances in synthetic methods and biological applications, positions it as a valuable tool in both academic research and industrial development.